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Compound of Interest

Compound Name: LCS-1

Cat. No.: B1204231

This document provides comprehensive guidance on the safe handling, operational use, and
disposal of LCS-1 (Lung Cancer Screen 1), a potent inhibitor of superoxide dismutase 1
(SOD1). The following procedures are designed for researchers, scientists, and drug
development professionals to ensure safety and proper logistical management in a laboratory
setting.

Understanding LCS-1: Properties and Hazards

LCS-1, with the formal name 4,5-dichloro-2-(3-methylphenyl)-3(2H)-pyridazinone, is a small
molecule inhibitor of SOD1 with an IC50 of 1.07 uM.[1][2] It is utilized in research, particularly in
studies related to cancer and oxidative stress.[1] Understanding its chemical and toxicological
properties is critical for safe handling.

Chemical and Physical Properties
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Property

Value

CAS Number

41931-13-9[1][3][4]

Molecular Formula

C11HsCIl2N20[1][3][4]

Molecular Weight 255.1 g/mol [1][4]
Appearance White solid[5]

- DMSO: ~3-10 mg/mL, DMF: ~2 mg/mL,
Solubility

Insoluble in Ethanol and PBS (pH 7.2)[1]

Hazard Identification and Precautionary Statements

LCS-1 is classified with specific hazards that necessitate careful handling to avoid exposure

and environmental contamination.

Hazard Class

GHS Classification

Precautionary Statements

Acute Oral Toxicity

Category 4 (H302: Harmful if

swallowed)[3]

P264: Wash skin thoroughly
after handling.[3] P270: Do not
eat, drink or smoke when using
this product.[3] P301 + P312:
IF SWALLOWED: Call a
POISON CENTER or
doctor/physician if you feel
unwell.[3] P330: Rinse mouth.

[3]

Aquatic Toxicity

Acute and Chronic Category 1
(H410: Very toxic to aquatic life
with long lasting effects)[3]

P273: Avoid release to the
environment.[3] P391: Collect

spillage.[3]

Disposal

P501: Dispose of
contents/container to an

approved waste disposal plant.

[3]
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Personal Protective Equipment (PPE) and
Engineering Controls

To mitigate the risks associated with handling LCS-1, the following PPE and engineering

controls are mandatory.

Engineering Controls:

o Ventilation: Always handle LCS-1 in a well-ventilated area. For procedures that may

generate dust or aerosols, use a chemical fume hood.[3]

o Safety Stations: Ensure that a safety shower and an eye wash station are readily accessible

in the work area.[3]

Personal Protective Equipment (PPE):

PPE Type

Specification

Rationale

Eye Protection

Safety goggles with side-
shields.[3]

Protects eyes from splashes or
dust.

Hand Protection

Chemical-resistant protective

gloves (e.g., nitrile).

Prevents skin contact.[3]

Body Protection

Impervious clothing, such as a
lab coat.[3]

Protects skin from accidental

spills.

Respiratory Protection

A suitable respirator should be
used if dust or aerosols are

generated.[3]

Prevents inhalation of harmful

particles.

Step-by-Step Operational Protocol for Handling

LCS-1

This section details the procedural workflow for the safe handling and use of LCS-1, from

preparation to post-experiment cleanup.

Workflow for Handling LCS-1
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Caption: Standard operational workflow for handling LCS-1.
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Detailed Methodologies:
e Preparation and Weighing:
o Before handling, ensure all required PPE is correctly worn.

o Conduct all manipulations of solid LCS-1 within a certified chemical fume hood to prevent
inhalation of dust.

o Use an analytical balance to weigh the required amount of LCS-1 powder.
» Solution Preparation:

o LCS-1 is soluble in DMSO.[1] To prepare a stock solution, add the appropriate volume of
solvent to the weighed LCS-1 powder.

o Ensure the container is tightly sealed.[3] Gentle warming may be required to achieve a
clear solution.

« Storage Conditions:
o Store solid LCS-1 at -20°C.[3]
o If dissolved in a solvent, store the solution at -80°C.[3]

o Keep containers tightly sealed in a cool, well-ventilated area, away from direct sunlight
and sources of ignition.[3]

Disposal Plan

Proper disposal of LCS-1 and associated contaminated materials is crucial to prevent
environmental harm.

o Waste Segregation: All materials that have come into contact with LCS-1, including pipette
tips, tubes, gloves, and excess solutions, must be treated as hazardous waste.

e Liquid Waste: Collect all liquid waste containing LCS-1 in a clearly labeled, sealed, and
chemical-resistant container.
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o Solid Waste: Collect all contaminated solid waste in a designated, sealed hazardous waste
bag or container.

» Final Disposal: Dispose of all LCS-1 waste through an approved hazardous waste disposal
facility, in accordance with local, state, and federal regulations.[3] Do not dispose of down the
drain or in regular trash.

Biological Context and Experimental Considerations

LCS-1 selectively inhibits SOD1, which can lead to an increase in superoxide radicals, inducing
oxidative stress and apoptosis in certain cancer cell lines.[1][2] Its mechanism involves the
prevention of serum-induced activation of key signaling pathways.[5]

LCS-1 Signaling Pathway Inhibition
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Caption: LCS-1 inhibits serum-induced PI3K/AKT and ERK signaling.

When designing experiments, consider that LCS-1's cytotoxic effects are more pronounced in
cell lines with specific mutations (e.g., EGFR, KRAS) and can be mitigated by the
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overexpression of SOD1.[1][5] This information is critical for interpreting experimental
outcomes and understanding the compound's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-Ics-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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